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Introduction

Sodium disulfite, also known as sodium metabisulfite or sodium pyrosulfite (Na₂S₂O₅), is an

inorganic salt widely utilized in laboratory and pharmaceutical settings.[1] It presents as a white

or slightly yellow crystalline powder with a distinct sulfur dioxide odor.[2][3] When dissolved in

water, sodium disulfite forms sodium bisulfite (NaHSO₃), which is the active species

responsible for its primary functions.[1][2] Owing to its potent reducing properties, it is

commonly employed as an antioxidant, preservative, and antimicrobial agent in a variety of

pharmaceutical formulations, including oral, topical, and parenteral preparations.[2][4][5] In

drug development, it is frequently added to formulations containing easily oxidized active

pharmaceutical ingredients (APIs), such as adrenaline (epinephrine), to prevent degradation

and extend shelf life.[1][4] This document provides detailed protocols for the preparation, safe

handling, and quality assessment of sodium disulfite solutions for research and development

applications.

Safety and Handling Precautions
Working with sodium disulfite, both in solid and solution form, demands strict adherence to

safety protocols. The compound is classified as harmful if swallowed and can cause serious

eye damage.[6] It may also provoke allergic reactions in individuals sensitive to sulfites.[7][8] A

critical hazard is the release of toxic and irritating sulfur dioxide gas upon contact with acids or

water.[2][6]
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Personal Protective Equipment (PPE): Always wear safety goggles or a face shield,

chemical-resistant nitrile or rubber gloves, and a lab coat.[2][7] In areas with poor ventilation

or when weighing the powder where dust formation is possible, respiratory protection (e.g.,

an N95 mask) is recommended.[7]

Ventilation: All handling of solid sodium disulfite and preparation of its solutions should be

performed in a well-ventilated area, preferably within a chemical fume hood.[6][7]

Storage: Store sodium disulfite in a cool, dry place in a tightly sealed container.[6] It is

sensitive to air and moisture. Store separately from incompatible materials such as acids,

strong oxidants, nitrates, and nitrites.[6][9]

Spill & Disposal: In case of a spill, sweep the solid substance into a container, moistening

first to prevent dusting if appropriate.[9] Do not absorb in combustible materials like sawdust.

[9] All waste containing sodium disulfite should be treated as hazardous waste and disposed

of according to local regulations.[7]

Quantitative Data Summary
The following tables summarize key quantitative data for sodium disulfite (metabisulfite).

Table 1: Physical and Chemical Properties

Property Value Citations

Chemical Formula Na₂S₂O₅ [3]

Molecular Weight 190.11 g/mol [3]

Appearance
White to light yellow crystalline

powder
[2][3][10]

Decomposition Temp. >150 °C [6][10]

pH (5% aq. solution) 4.0 - 4.8 [6][10]

Bulk Density 1000 - 1200 kg/m ³ [10]

Table 2: Solubility in Water
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Temperature Solubility (g / 100 mL) Citations

0 °C 45.1 [1]

20 °C 65.3 [1]

25 °C ~66.7 [10]

100 °C 81.7 [1]

Table 3: Occupational Exposure Limits

Parameter Value (8-hour TWA) Citations

OSHA PEL 5 mg/m³ [7]

NIOSH REL 5 mg/m³ [7]

ACGIH TLV 5 mg/m³ [7]

Experimental Protocols
Protocol 1: Preparation of a 10% (w/v) Sodium Disulfite
Stock Solution
This protocol describes the preparation of 100 mL of a 10% (w/v) aqueous solution, a common

stock concentration used for subsequent dilutions.

Materials and Equipment:

Sodium Metabisulfite (Na₂S₂O₅) powder, analytical grade (≥97% purity)[2]

Deionized or distilled water (preferably degassed by boiling and cooling)[11]

150 mL glass beaker

100 mL Class A volumetric flask

Magnetic stirrer and stir bar
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Analytical balance, weigh boat, and spatula

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Safety First: Don the appropriate PPE and perform all steps within a chemical fume hood to

avoid inhalation of dust or sulfur dioxide gas.[2][7]

Weighing: Accurately weigh 10.0 g of sodium disulfite powder on a weigh boat using an

analytical balance.[2]

Dissolution: Pour approximately 80 mL of deionized water into the 150 mL beaker containing

a magnetic stir bar. Place the beaker on the magnetic stirrer.[2]

Mixing: Slowly and carefully add the weighed sodium disulfite powder to the water while

stirring to prevent splashing.[2] Continue stirring until the solid is completely dissolved.

Transfer: Once fully dissolved, carefully transfer the solution into the 100 mL volumetric flask.

Rinsing: Rinse the beaker with a small amount of deionized water and transfer the rinsing

liquid to the volumetric flask to ensure a complete transfer of the solute.[2]

Final Volume: Add deionized water to the flask until the bottom of the meniscus reaches the

100 mL calibration mark.

Homogenization: Stopper the flask and invert it several times to ensure the solution is

thoroughly mixed and homogenous.

Storage: Transfer the prepared solution to a clean, dry, and clearly labeled storage bottle.

Store in a cool, dark place. Due to the limited stability of sulfite solutions in the presence of

oxygen, fresh preparation is recommended for critical applications.[11]

Protocol 2: Preparation of a 1.5 ppm SO₂ Standard
Solution
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This protocol details the preparation of a dilute standard solution, which is often required in

analytical testing. This example is adapted from a standard pharmaceutical preparation

method.[12]

Materials and Equipment:

Sodium Metabisulfite (Na₂S₂O₅) powder

Deionized or freshly prepared distilled water[12]

0.1 M Sodium Hydroxide (NaOH) solution

100 mL volumetric flasks (multiple)

Pipettes (3.0 mL, 5.0 mL)

Analytical balance and standard laboratory glassware

Procedure:

Primary Stock Solution: Dissolve an amount of sodium metabisulfite equivalent to 0.152 g of

Na₂S₂O₅ in deionized water and dilute to 100.0 mL in a volumetric flask.[12]

Secondary Stock Solution: Pipette 5.0 mL of the primary stock solution into a second 100.0

mL volumetric flask and dilute to the mark with deionized water.[12]

Final Working Solution: To a third 100.0 mL volumetric flask, add 3.0 mL of the secondary

stock solution.[12]

Stabilization & Dilution: Add 4.0 mL of 0.1 M sodium hydroxide solution and dilute to 100.0

mL with deionized water. The final solution contains approximately 1.5 ppm of SO₂.[12]

Protocol 3: Quality Control - Assay of Sodium Disulfite
Purity
This protocol allows for the verification of the purity of the solid sodium disulfite reagent via

iodometric back-titration. The principle involves the oxidation of sulfite by a known excess of
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iodine, followed by titration of the unreacted iodine with a standard sodium thiosulfate solution.

[2][3]

Materials and Equipment:

Sodium Disulfite powder sample

0.1 N Iodine standard solution

0.1 N Sodium Thiosulfate standard solution

1% Starch indicator solution

Concentrated Hydrochloric Acid (HCl)

250 mL glass-stoppered flask

50 mL burette

Analytical balance

Procedure:

Sample Preparation: Accurately weigh approximately 0.2 g of the sodium disulfite sample to

the nearest milligram and record the exact weight.[3] Transfer it to a 250 mL glass-stoppered

flask.

Reaction with Iodine: Carefully and exactly add 50.0 mL of 0.1 N iodine solution to the flask

and immediately stopper it to prevent the loss of iodine vapor.[2][3]

Incubation: Swirl the contents gently and allow the reaction to proceed for 5 minutes in a

dark place.[2][3]

Acidification: Add 1 mL of concentrated hydrochloric acid.[3]

Titration: Titrate the excess (unreacted) iodine with 0.1 N sodium thiosulfate solution from a

burette until the solution turns a pale yellow color.[2]
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Indicator Addition: Add 1-2 mL of starch indicator solution. The solution will turn a dark blue-

black color.[2]

Endpoint: Continue the titration with sodium thiosulfate, adding it dropwise, until the blue

color disappears completely.[2] Record the volume of sodium thiosulfate used.

Calculation: Each mL of 0.1 N iodine is equivalent to 4.753 mg of Na₂S₂O₅.[3] Calculate the

purity based on the initial amount of iodine, the amount consumed by the thiosulfate, and the

sample weight.
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Start: Gather Materials & PPE

Work in Fume Hood
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Stirring Deionized Water

3. Transfer Solution to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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